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Compound of Interest

Compound Name:
2-Chloro-1-(2,4-

dimethylphenyl)ethanone

CAS No.: 2623-45-2

Cat. No.: B1616211 Get Quote

Executive Summary
Immediate Action Required: 2-Chloro-1-(2,4-dimethylphenyl)ethanone is a potent

lachrymator (tear gas agent) and an alkylating agent. Improper disposal poses severe

respiratory and ocular risks to laboratory personnel and downstream waste handlers.

DO NOT dispose of via sanitary sewer (drain).

DO NOT autoclave (risk of volatilization).

DO NOT mix with strong oxidizers or strong bases.

This guide outlines the segregation, chemical deactivation, and final disposal protocols

required to handle this compound safely.

Chemical Profile & Hazard Assessment
Understanding the chemical nature of the waste is the first step in safe disposal. This

compound is an

-halo ketone, characterized by a highly electrophilic methylene group adjacent to the carbonyl.
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Parameter Data

Chemical Name 2-Chloro-1-(2,4-dimethylphenyl)ethanone

CAS Number 51336-94-8

Functional Class -Chloro Ketone (Phenacyl Chloride derivative)

Primary Hazards
Lachrymator, Skin Corrosion (Category 1B),

Acute Toxicity

Reactivity

High susceptibility to nucleophilic attack;

hydrolyzes to form HCl; incompatible with strong

bases (exothermic polymerization) and

oxidizers.[1]

The "Why" Behind the Protocol
The chlorine atom at the

-position is a good leaving group, making this molecule a powerful alkylating agent. It reacts
with biological nucleophiles (DNA, proteins), causing cellular damage.

Disposal Logic: We must prevent this alkylation potential from persisting in the waste stream.

Deactivation Logic: We intentionally react the waste with a "sacrificial" nucleophile (e.g.,

thiosulfate) to convert the volatile, toxic chloride into a non-volatile, water-soluble salt before

it leaves the bench.

Disposal Decision Workflow
Follow this logic gate to determine the correct disposal path.
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Figure 1: Decision tree for segregating and treating

-chloro ketone waste.
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Pre-Disposal Deactivation (The "Self-Validating"
Protocol)
For spills, high-concentration residues, or cleaning glassware, you should chemically

deactivate the lachrymator. This converts the hazardous electrophile into a benign species.

The Chemistry
We utilize Sodium Thiosulfate (

) as a soft nucleophile. It displaces the chloride ion, forming a non-volatile Bunte salt.

Deactivation Solution Preparation
Solvent: 50:50 mixture of Water and Ethanol (to solubilize the organic ketone).

Reagents: Add 10% w/v Sodium Thiosulfate and 2% w/v Sodium Bicarbonate (to neutralize

HCl byproducts).

Step-by-Step Procedure
PPE Check: Wear Silver Shield® or Viton® laminate gloves (standard nitrile offers poor

protection against

-halo ketones) and chemical splash goggles. Work in a fume hood.

Application: Slowly add the waste solution to the Deactivation Solution. Stir gently for 30

minutes.

Validation: The disappearance of the sharp, stinging lachrymatory odor indicates the reaction

is proceeding (Note: Do not intentionally sniff; reliance on lack of irritation during normal

handling is the indicator).

Disposal: The resulting mixture is now a non-lachrymatory organic/aqueous waste. Dispose

of it in the Halogenated Solvent waste stream.

Waste Stream Segregation
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If chemical deactivation is not performed (e.g., for bulk solid waste), strict segregation is

required to prevent accidents in the central waste facility.

Solid Waste
Containment: Place the solid in a screw-top jar.

Secondary Containment: Seal the jar inside a clear, heavy-duty plastic bag (4-mil

polyethylene).

Labeling: Affix a hazardous waste tag.

CRITICAL: Write "LACHRYMATOR" in large, bold letters on the tag. This warns waste

technicians to not open the container for consolidation.

Liquid Waste[4][5]
Compatibility:

Compatible: Dichloromethane, Chloroform, Ethyl Acetate.

INCOMPATIBLE: Do not mix with waste containing Azides (formation of explosive azido-

ketones), Cyanides, or Strong Oxidizers (Nitric Acid, Peroxides).

Container: Use amber glass or high-density polyethylene (HDPE). Ensure the cap has a

chemically resistant liner (PTFE).

Emergency Spill Response
If 2-Chloro-1-(2,4-dimethylphenyl)ethanone is spilled outside the fume hood:

Evacuate: Clear the immediate area. The lachrymatory effect will quickly disable unprotected

personnel.

Ventilate: Increase air exchange if possible (open windows, engage emergency purge).

PPE: Don Full-Face Respirator with Organic Vapor/Acid Gas cartridges, Tyvek suit, and

laminate gloves.
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Neutralize: Cover the spill with the Deactivation Solution (Thiosulfate/Bicarbonate) described

in Section 3.

Absorb: After 15 minutes of contact time, absorb the slurry with vermiculite or spill pads.

Pack: Double-bag the waste and label as "Lachrymator Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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